N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide

• Molecular Formula: C15H14BrN3O3S
• Molecular Weight: 396.3 g/mol
• IUPAC Name: N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C15H14BrN3O3S/c1-21-10-4-3-5-11(22-2)13(10)14(20)19-15(23)18-12-7-6-9(16)8-17-12/h3-8H,1-2H3,(H2,17,18,19,20,23)
• InChI Key: DNSWTQJSCRXPLW-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC(=S)NC2=NC=C(C=C2)Br

Description

N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide, also known as BPTF inhibitor, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of small molecule inhibitors that target the bromodomain and PHD finger-containing transcription factor (BPTF) protein. BPTF is a chromatin remodeling protein that plays a crucial role in the regulation of gene expression, cell differentiation, and development.

Mechanism of Action

The mechanism of action of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide involves the inhibition of the bromodomain of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide protein, which is responsible for recognizing and binding to acetylated lysine residues on histone proteins. This binding is essential for the recruitment of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide to chromatin and the subsequent regulation of gene expression. By inhibiting this binding, N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide prevents the chromatin remodeling activity of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide, leading to the downregulation of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide-regulated genes.
Biochemical and Physiological Effects:
N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide has been found to have significant biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce tumor size in animal models. Additionally, it has been found to regulate the differentiation of embryonic stem cells and promote the formation of neural progenitor cells.

Advantages and Limitations for Lab Experiments

The use of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide in lab experiments has several advantages and limitations. One of the significant advantages is its high specificity and potency in inhibiting N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide protein, making it an ideal tool for studying the role of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide in different cellular processes. However, the compound's toxicity and limited solubility can be a limitation in some experiments, requiring careful optimization of the concentration and delivery method.

Future Directions

The use of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide in scientific research has opened up several future directions for investigation. One of the significant areas of interest is the development of more potent and selective N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide inhibitors that can be used in the treatment of cancer and other diseases. Additionally, the role of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide in other cellular processes, such as development and differentiation, can be further explored using N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide and other N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide inhibitors. Finally, the use of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide in combination with other therapeutic agents, such as chemotherapy and radiation therapy, can be explored to enhance their efficacy and reduce their side effects.
Conclusion:
In conclusion, N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide is a promising small molecule inhibitor that has significant potential in the treatment of cancer and other diseases. Its high specificity and potency in inhibiting N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide protein make it an ideal tool for studying the role of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide in different cellular processes. However, careful optimization of the concentration and delivery method is required due to its toxicity and limited solubility. The use of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide in scientific research has opened up several future directions for investigation, including the development of more potent and selective N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide inhibitors and the exploration of its use in combination with other therapeutic agents.

Synthesis Methods

The synthesis of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide involves a multistep process that includes the coupling of 5-bromopyridine-2-carbonyl chloride with 2,6-dimethoxybenzamide in the presence of a base, followed by the addition of thiourea to form the final product. This method has been optimized to produce high yields of pure compound and has been extensively used in the production of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide inhibitors for scientific research.

Scientific Research Applications

N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide has been used in various scientific research studies to investigate the role of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide protein in different cellular processes. It has been shown to inhibit the binding of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide to chromatin, leading to the downregulation of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide-regulated genes. This inhibition has been found to have therapeutic potential in the treatment of cancer, as N-[(5-bromopyridin-2-yl)carbamothioyl]-2,6-dimethoxybenzamide is overexpressed in many types of cancer, including breast, lung, and prostate cancer.